Cas no 104125-18-0 (2H-1,3,2-Oxazaphosphorine, tetrahydro-2-phenyl-, 2-oxide)

• Product Name: 2H-1,3,2-Oxazaphosphorine, tetrahydro-2-phenyl-, 2-oxide
• CAS No: 104125-18-0
• MF: C₉H₁₂NO₂P
• MW: 197.17084312439
• CID: 97520
• PubChem ID: 18630543
• Update Time: 2025-04-18

2H-1,3,2-Oxazaphosphorine, tetrahydro-2-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorine, tetrahydro-2-phenyl-, 2-oxide
• 2-phenyl-1,3,2λ⁵-oxazaphosphinane 2-oxide
• 104125-18-0
• SCHEMBL6820662
• 2-Phenyl-1,3,2lambda~5~-oxazaphosphinan-2-one
• DTXSID50595315

• Inchi： 1S/C9H12NO2P/c11-13(10-7-4-8-12-13)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,10,11)
• InChI Key： BVOMCVBBTZZAHQ-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)(NCCCO1)=O

Computed Properties

• Exact Mass: 197.06056562g/mol
• Monoisotopic Mass: 197.06056562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 48.14000
• LogP: 1.84370